Cas no 2248361-26-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate
• CAS No: 2248361-26-2
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 6240939
• PubChem ID: 165732638
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526400
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate
• 2248361-26-2

• Inchi： 1S/C17H11N3O5/c21-13-8-12(9-6-3-7-18-14(9)19-13)17(24)25-20-15(22)10-4-1-2-5-11(10)16(20)23/h1-7,12H,8H2,(H,18,19,21)
• InChI Key： QCLOLEXUCBFOHV-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=NC=2NC(C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate (CAS No. 2248361-26-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate (CAS No. 2248361-26-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole moiety with a tetrahydro-1,8-naphthyridine scaffold, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical sciences today.

One of the key features of this compound is its ester linkage, which facilitates its role as a prodrug or intermediate in synthetic chemistry. The presence of both dioxo-isoindole and oxo-tetrahydro-naphthyridine groups enhances its reactivity and binding affinity, making it a candidate for modulating protein-protein interactions. Recent studies have highlighted its potential in kinase inhibition, a hot topic in cancer research, where selective inhibitors are in high demand. This aligns with the growing trend of personalized medicine and targeted therapies, frequently searched by professionals and students alike.

From a synthetic perspective, CAS No. 2248361-26-2 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis often involves multi-step protocols, including condensation and cyclization reactions, which are widely discussed in academic forums and patent literature. The compound’s stability under physiological conditions is another area of investigation, as it relates to drug delivery systems—a trending topic in pharmaceutical SEO queries. Researchers are also examining its metabolic pathways to optimize bioavailability, a critical factor in preclinical development.

In the context of green chemistry, this compound has garnered attention for its potential to reduce synthetic waste through atom-efficient routes. Sustainability in drug synthesis is a pressing concern, and 2248361-26-2 serves as a case study for eco-friendly methodologies. Additionally, its structural motifs are being explored in computational drug design, leveraging AI-driven tools like molecular docking—a frequently searched term in modern pharmacology. These applications underscore its relevance in both academic and industrial settings.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylate is under rigorous evaluation, particularly for its toxicological thresholds and environmental impact. Regulatory compliance, a top priority for manufacturers, is closely tied to these assessments. As the demand for high-purity intermediates rises, this compound’s role in scalable production processes is being re-evaluated, often appearing in searches related to GMP synthesis and quality control.

In summary, CAS No. 2248361-26-2 represents a versatile and scientifically valuable compound with broad implications across drug development and chemical innovation. Its integration into cutting-edge research areas like precision medicine and sustainable synthesis ensures its continued prominence in scientific discourse and search engine trends. Future studies will likely focus on its mechanistic details and translational potential, further solidifying its position in the pharmaceutical landscape.